Cas no 2639424-08-9 (tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate)

• Product Name: tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate
• CAS No: 2639424-08-9
• MF: C₁₇H₂₄N₂O₂S
• MW: 320.449663162231
• CID: 5640944
• PubChem ID: 165898266
• Update Time: 2025-08-03

tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-[(1,3-benzothiazol-2-yl)amino]hexanoate
• EN300-27783382
• 2639424-08-9
• tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate

• Inchi： 1S/C17H24N2O2S/c1-17(2,3)21-15(20)11-5-4-8-12-18-16-19-13-9-6-7-10-14(13)22-16/h6-7,9-10H,4-5,8,11-12H2,1-3H3,(H,18,19)
• InChI Key： GJLBMKKZEPPWEZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NCCCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.15584919g/mol
• Monoisotopic Mass: 320.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate

Professional Introduction to Tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate (CAS No. 2639424-08-9)

Tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate, a compound with the chemical identifier CAS No. 2639424-08-9, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving neurotransmitter regulation and inflammatory responses. The structural design of this molecule incorporates a unique combination of functional groups, including a tert-butyl moiety, an aminohexanoate side chain, and a heterocyclic 1,3-benzothiazole core, which collectively contribute to its distinctive pharmacological profile.

The synthesis of Tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group at the sixth position enhances the metabolic stability of the molecule, while the amine functionality at the hexanoate chain facilitates interactions with biological targets. The benzothiazole ring, known for its broad spectrum of biological activities, plays a crucial role in modulating enzyme inhibition and receptor binding. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In recent years, Tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate has garnered attention for its potential applications in treating various neurological disorders. Studies have demonstrated that this compound can interact with GABA receptors, thereby influencing neuronal excitability and potentially alleviating symptoms associated with conditions such as epilepsy and anxiety. Additionally, its ability to modulate the activity of cyclooxygenase (COX) enzymes suggests its utility in managing inflammatory responses. The benzothiazole moiety is particularly noteworthy for its role in inhibiting the production of pro-inflammatory cytokines, making this compound a promising candidate for therapeutic intervention.

The pharmacokinetic properties of Tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate have been extensively studied to optimize its bioavailability and therapeutic efficacy. The tert-butyl group contributes to improved solubility and stability, while the amine side chain enhances binding affinity to target proteins. Preliminary clinical trials have shown encouraging results in animal models, indicating that this compound can effectively cross the blood-brain barrier and exert its pharmacological effects at relevant concentrations. These findings are particularly significant given the challenges associated with developing drugs that can safely and effectively interact with central nervous system targets.

The versatility of Tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate extends beyond neurological applications. Research has also explored its potential in addressing metabolic disorders by influencing pathways related to glucose metabolism and lipid biosynthesis. The benzothiazole core has been identified as a key structural element that enhances interactions with nuclear receptors such as PPARδ, which play a critical role in energy homeostasis. This dual functionality makes Tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate a multifaceted compound with broad therapeutic implications.

The development of novel synthetic routes has further enhanced the accessibility of Tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate for industrial-scale production. Advances in catalytic methods have enabled more efficient transformations, reducing both cost and environmental impact. Additionally, green chemistry principles have been integrated into the synthetic process to minimize waste generation and improve sustainability. These innovations not only make the compound more economically viable but also align with global efforts to promote environmentally responsible chemical manufacturing.

The future prospects for Tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate are promising, with ongoing research focusing on refining its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in drug discovery by leveraging computational modeling and high-throughput screening techniques. These approaches are expected to accelerate the identification of novel analogs with enhanced efficacy and reduced side effects.

In conclusion, Tert-butyl 6-(1,3-benzothiazol-2-yl)aminohexanoate (CAS No. 2639424-08-9) is a compound of significant interest in pharmaceutical research due to its unique structural features and multifaceted biological activities. Its potential applications in treating neurological disorders, managing inflammatory responses, and addressing metabolic conditions highlight its therapeutic value. With continued advancements in synthetic methodologies and pharmacological research, this compound is poised to make substantial contributions to modern medicine.